Cas no 3386-18-3 (Nonaethylene glycol)

• Product Name: Nonaethylene glycol
• CAS No: 3386-18-3
• MF: C₁₈H₃₈O₁₀
• MW: 414.488327503204
• MDL: MFCD00698692
• CID: 44093
• PubChem ID: 87574007
• Update Time: 2025-09-23

Nonaethylene glycol Chemical and Physical Properties

Names and Identifiers

• 3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-diol
• PEG-9
• Nonaethylene Glycol
• 2-[2-[2-[2-[2-[2-[2-[2-(2-hydroxyethoxy)ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethoxy]ethanol
• 1icj
• 2PE
• EINECS 222-206-1
• nonaneethylene glycol
• polyethylene glycol
• CHEBI:39784
• PEG9
• 4-01-00-02409 (Beilstein Handbook Reference)
• AMY4488
• FT-0634814
• A924507
• HO-PEG9-OH
• BRN 1804294
• Epitope ID:159256
• YZUUTMGDONTGTN-UHFFFAOYSA-N
• SCHEMBL269586
• BP-22017
• DTXSID10187492
• CS-0066779
• AS-67676
• S10648
• EN300-7403031
• HY-116899
• MFCD00698692
• N0698
• Q27120377
• AKOS015839828
• J-523744
• HO-PEG9-OH;3,6,9,12,15,18,21,24-Octaoxahexacosane-1,26-diol
• 3386-18-3
• C18H38O10
• BCP29446
• NS00010525
• AI3-01837
• SY045924
• DB-048504
• 2-(2-(2-(2-(2-(2-(2-(2-(2-hydroxyethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethoxy)ethanol
• DTXCID20109983
• FH72968
• Nonaethylene glycol

• MDL： MFCD00698692
• Inchi： 1S/C18H38O10/c19-1-3-21-5-7-23-9-11-25-13-15-27-17-18-28-16-14-26-12-10-24-8-6-22-4-2-20/h19-20H,1-18H2
• InChI Key： YZUUTMGDONTGTN-UHFFFAOYSA-N
• SMILES： O(CCOCCOCCOCCO)CCOCCOCCOCCOCCO

Computed Properties

• Exact Mass: 414.24600
• Monoisotopic Mass: 414.246
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 10
• Heavy Atom Count: 28
• Rotatable Bond Count: 25
• Complexity: 245
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -2.3
• Topological Polar Surface Area: 114A^2

Experimental Properties

• Color/Form: Not determined
• Density: 1.115
• Boiling Point: 506.2℃ at 760 mmHg
• Flash Point: 26 °C
• PSA: 114.30000
• LogP: -0.89620
• Solubility: Not determined

Nonaethylene glycol Security Information

• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H320
• Warning Statement： P264-P305+P351+P338+P337+P313
• RTECS：RA5400000
• Storage Condition：Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years).

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers
• Other Chemical additives
• Other Chemical Reagents

Additional information on Nonaethylene glycol

Comprehensive Guide to Nonaethylene Glycol (CAS No. 3386-18-3): Properties, Applications, and Industry Trends

Nonaethylene glycol (CAS No. 3386-18-3), a member of the polyethylene glycol (PEG) family, is a versatile non-ionic surfactant and hydrophilic polymer widely used in industrial and consumer applications. With the increasing demand for eco-friendly solvents and high-performance formulations, this compound has garnered significant attention in sectors like cosmetics, pharmaceuticals, and textile processing. Its unique water-soluble properties and low toxicity make it a preferred choice for formulators seeking alternatives to traditional chemicals.

The molecular structure of Nonaethylene glycol consists of nine repeating ethylene oxide units, offering a balance between hydrophilicity and molecular weight. This characteristic enables its use as a humectant in skincare products, where it helps retain moisture without clogging pores—a key concern for consumers searching for "non-comedogenic ingredients" or "clean beauty formulations." Recent studies highlight its compatibility with biodegradable materials, aligning with the global shift toward sustainable chemistry.

In the pharmaceutical industry, Nonaethylene glycol (CAS 3386-18-3) serves as a drug delivery enhancer, particularly for poorly soluble APIs (active pharmaceutical ingredients). Researchers exploring "solubility enhancement techniques" often investigate its role in improving bioavailability. Its low volatility and thermal stability also make it valuable in high-temperature industrial processes, such as lubricant additives or heat transfer fluids—topics frequently queried in engineering forums.

From an environmental perspective, Nonaethylene glycol degrades more readily than shorter-chain glycols, addressing concerns about "PEG environmental impact." Manufacturers prioritizing "green chemistry certifications" increasingly adopt it in bio-based coatings and agricultural adjuvants. Its non-ionic nature ensures compatibility with other sustainable additives, a feature highlighted in patents for renewable material composites.

Innovations in Nonaethylene glycol applications continue to emerge, particularly in nanotechnology and 3D printing resins. As industries search for "multi-functional polymer additives," its ability to modify surface tension and viscosity positions it as a critical component. Analytical methods like HPLC and mass spectrometry ensure precise quality control, meeting stringent regulatory standards for consumer product safety.

Market trends indicate growing demand for high-purity Nonaethylene glycol (CAS 3386-18-3), driven by advancements in electronic cleaning solutions and battery electrolyte formulations. With the rise of "electric vehicle components" searches, its role in thermal management systems gains prominence. Suppliers emphasizing "ultra-low metal content grades" cater to semiconductor manufacturers requiring contamination-free materials.

In conclusion, Nonaethylene glycol exemplifies how specialty chemicals evolve to meet modern challenges. Whether optimizing "personal care textures" or enabling "next-gen material science," its adaptability ensures relevance across industries. Future research may explore its potential in carbon capture technologies or biomedical hydrogels, further expanding its applications.